3-(2-methoxypyridin-3-yl)benzonitrile

• IUPAC Name: 3-(2-methoxypyridin-3-yl)benzonitrile
• InChI: InChI=1S/C13H10N2O/c1-16-13-12(6-3-7-15-13)11-5-2-4-10(8-11)9-14/h2-8H,1H3
• InChI Key: STIBCOLDOIQTPT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=N1)C2=CC=CC(=C2)C#N
• Molecular Formula: C13H10N2O
• Molecular Weight: 210.23 g/mol

Description

3-(2-Methoxypyridin-3-yl)benzonitrile is a heterocyclic aromatic compound featuring a benzonitrile core substituted with a 2-methoxy-pyridin-3-yl group. This structure combines the electron-withdrawing nitrile group with the electron-donating methoxy-pyridine moiety, creating a unique electronic profile that influences its reactivity, solubility, and biological interactions.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substitution Patterns

The following table summarizes key structural and functional differences between 3-(2-methoxypyridin-3-yl)benzonitrile and related compounds:

Compound Name	Core Structure	Substituents/Modifications	Key Features	Reference
3-(2-Methoxypyridin-3-yl)benzonitrile	Benzonitrile	2-Methoxy-pyridin-3-yl at C3	Electron-donating methoxy group on pyridine; potential for π-π interactions
4-(5-Chloro-6-cyclopropylpyridin-3-yloxy)-3-(2-methoxypyridin-3-yl)benzonitrile	Benzonitrile	2-Methoxy-pyridin-3-yl + chloro-cyclopropyl-pyridinyloxy at C4	Multi-substituted; enhanced steric bulk for targeted binding
3-Fluoro-5-[(pyridine-3-yl)ethynyl]benzonitrile (18F-PEB)	Benzonitrile	Fluoro + pyridin-3-yl ethynyl at C5	Radiolabeled (18F); ethynyl linker for improved receptor affinity (mGluR5)
2-(Pyridin-3-ylmethoxy)benzonitrile	Benzonitrile	Pyridin-3-ylmethoxy at C2	Methoxy linker alters electronic density; potential solubility differences
3-(3-Thienyl)benzonitrile	Benzonitrile	Thienyl at C3	Thiophene vs. pyridine: reduced electronegativity; altered metabolic stability

Physicochemical Properties

• Log Kow and Solubility : While direct data are unavailable, 3-(3-thienyl)benzonitrile (Log Kow ~3.3, estimated from molecular weight 185.24) suggests moderate hydrophobicity. The methoxy-pyridine group in the target compound may increase water solubility compared to thienyl analogs .
• Synthetic Routes : The target compound’s synthesis likely involves palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura), similar to 4-(5-chloro-6-cyclopropylpyridin-3-yloxy)-3-(2-methoxypyridin-3-yl)benzonitrile , which uses Cs2CO3 and Pd(PPh3)4 under microwave conditions .